Cas no 114997-92-1 (2-chloro-1,3-benzoxazole-5-carbonitrile)

• Product Name: 2-chloro-1,3-benzoxazole-5-carbonitrile
• CAS No: 114997-92-1
• MF: C₈H₃ClN₂O
• MW: 178.575220346451
• MDL: MFCD20482750
• CID: 1205105
• PubChem ID: 10631180
• Update Time: 2025-04-20

2-chloro-1,3-benzoxazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Benzoxazolecarbonitrile, 2-chloro-
• 2-chloro-5-cyanobenzoxazole
• 2-Chloro-benzooxazole-5-carbonitrile
• 2-Chloro-1,3-benzoxazole-5-carbonitrile
• 2-chlorobenzo-oxazole-5-carbonitrile
• YXXCZHJSELQADZ-UHFFFAOYSA-N
• DTXSID001296052
• SCHEMBL1121673
• MFCD20482750
• 114997-92-1
• AKOS022640088
• AS-9379
• DB-355817
• 2-Chlorobenzo[d]oxazole-5-carbonitrile
• EN300-1697980
• 2-chlorobenzooxazole-5-carbonitrile
• 2-Chloro-5-benzoxazolecarbonitrile
• 2-chloro-1,3-benzoxazole-5-carbonitrile

• MDL： MFCD20482750
• Inchi： 1S/C8H3ClN2O/c9-8-11-6-3-5(4-10)1-2-7(6)12-8/h1-3H
• InChI Key： YXXCZHJSELQADZ-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=C(C#N)C=CC=2O1

Computed Properties

• Exact Mass: 177.99349
• Monoisotopic Mass: 177.9933904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.82